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Compound of Interest

Compound Name:
Methyl 3-(3-

bromophenyl)propanoate

Cat. No.: B121748 Get Quote

An In-depth Technical Guide on the Safety and Handling of Methyl 3-(3-
bromophenyl)propanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Methyl 3-(3-
bromophenyl)propanoate (CAS No. 151583-29-8), a compound often utilized in organic

synthesis and drug discovery. Adherence to these guidelines is crucial for ensuring a safe

laboratory environment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Methyl 3-(3-
bromophenyl)propanoate is presented below. This data is essential for the safe design of

experiments and for understanding the substance's behavior under various conditions.
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Property Value Source

Molecular Formula C₁₀H₁₁BrO₂ [1][2]

Molecular Weight 243.10 g/mol [1]

Appearance Liquid

Density 1.382 g/mL at 25 °C

Boiling Point 287.3 ± 15.0 °C at 760 mmHg [3][4]

Flash Point 127.5 ± 20.4 °C [3]

Refractive Index n20/D 1.540

Water Solubility No data available

LogP 3.03 [3]

Hazard Identification and Classification
Methyl 3-(3-bromophenyl)propanoate is classified as a hazardous substance. The following

table summarizes its GHS hazard classifications.

Hazard Class Hazard Statement GHS Pictogram Signal Word

Acute toxicity, oral
H302: Harmful if

swallowed
центр Warning

Skin

corrosion/irritation

H315: Causes skin

irritation
центр Warning

Serious eye

damage/eye irritation

H319: Causes serious

eye irritation
центр Warning

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

H335: May cause

respiratory irritation
центр Warning

Data sourced from PubChem.[1]
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Safe Handling and Storage
Proper handling and storage procedures are paramount to minimizing risks associated with

Methyl 3-(3-bromophenyl)propanoate.

Personal Protective Equipment (PPE)
When handling this compound, the following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.[5]

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Gloves must be inspected

prior to use and disposed of properly after use.[5]

Skin and Body Protection: A lab coat or a chemical-resistant suit should be worn.[5]

Respiratory Protection: If working in a poorly ventilated area or if aerosols may be generated,

a NIOSH-approved respirator with an appropriate cartridge should be used.[6]

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[7]

Eyewash stations and safety showers must be readily accessible in the immediate work

area.[8]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[9]

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[10]

Keep away from sources of ignition.[9]

Emergency Procedures
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In the event of an emergency, follow these first-aid measures and seek immediate medical

attention.

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[9]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[9]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water.[9]

Experimental Protocol: Safe Handling Workflow
The following generalized protocol outlines the key steps for safely handling Methyl 3-(3-
bromophenyl)propanoate in a research setting.

Pre-Experiment Preparation:

Review the Safety Data Sheet (SDS) for Methyl 3-(3-bromophenyl)propanoate.

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood, eyewash station, and safety shower are operational.

Prepare all necessary equipment and reagents for the experiment.

Handling and Use:

Don the appropriate PPE before handling the chemical.
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Conduct all manipulations of the compound within a certified chemical fume hood.

Avoid generating aerosols or dust.

Use compatible labware and equipment.

Post-Experiment Procedures:

Properly label and store any remaining Methyl 3-(3-bromophenyl)propanoate according

to the storage guidelines.

Decontaminate all work surfaces and equipment.

Dispose of all waste (including empty containers and contaminated PPE) in accordance

with institutional and local regulations for hazardous waste.

Remove PPE in the correct order to avoid self-contamination and wash hands thoroughly.

Visualization of Safe Handling Workflow
The following diagram illustrates the logical flow of the safe handling protocol for Methyl 3-(3-
bromophenyl)propanoate.
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Caption: Workflow for the safe handling of Methyl 3-(3-bromophenyl)propanoate.
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This guide is intended to provide a comprehensive overview of the safety and handling

precautions for Methyl 3-(3-bromophenyl)propanoate. It is not a substitute for a thorough

understanding of the specific hazards and procedures relevant to your particular experimental

setup. Always consult the most up-to-date Safety Data Sheet and your institution's safety

guidelines before commencing any work with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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